Cas no 62772-81-0 (3H-Pyrazol-3-one, 1,2-dihydro-1,2-dimethyl-4-nitro-)

• Product name: 3H-Pyrazol-3-one, 1,2-dihydro-1,2-dimethyl-4-nitro-
• CAS No: 62772-81-0
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• CID: 431773
• PubChem ID: 12328155

3H-Pyrazol-3-one, 1,2-dihydro-1,2-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-1,2-dimethyl-4-nitro-
• 1,2-dimethyl-4-nitropyrazol-3-one
• DTXSID50489962
• 1,2-Dimethyl-4-nitro-1H-pyrazol-3(2H)-one
• 62772-81-0
• 1,2-Dimethyl-4-nitro-1,2-dihydro-3H-pyrazol-3-one

• Inchi： InChI=1S/C5H7N3O3/c1-6-3-4(8(10)11)5(9)7(6)2/h3H,1-2H3
• InChI Key： NIZSWFBLTHFEMY-UHFFFAOYSA-N
• SMILES： CN1C=C(C(=O)N1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 157.04881
• Monoisotopic Mass: 157.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 66.69